Cas no 2171677-35-1 (4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-1-methyl-1H-pyrazole-3-carboxylic acid)

• Product Name: 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-1-methyl-1H-pyrazole-3-carboxylic acid
• CAS No: 2171677-35-1
• MF: C₂₅H₂₆N₄O₅
• MW: 462.497745990753
• CID: 5816590
• PubChem ID: 165820475
• Update Time: 2025-10-19

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-1-methyl-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-1-methyl-1H-pyrazole-3-carboxylic acid
• 2171677-35-1
• 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-1-methyl-1H-pyrazole-3-carboxylic acid
• EN300-1564319

• Inchi： 1S/C25H26N4O5/c1-3-8-20(23(30)26-21-13-29(2)28-22(21)24(31)32)27-25(33)34-14-19-17-11-6-4-9-15(17)16-10-5-7-12-18(16)19/h4-7,9-13,19-20H,3,8,14H2,1-2H3,(H,26,30)(H,27,33)(H,31,32)
• InChI Key： DLCHATKEUMCOQI-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NC1=CN(C)N=C1C(=O)O)=O)CCC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 462.19031994g/mol
• Monoisotopic Mass: 462.19031994g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 123Ų

Additional information on 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-1-methyl-1H-pyrazole-3-carboxylic acid

Comprehensive Analysis of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-1-methyl-1H-pyrazole-3-carboxylic acid (CAS No. 2171677-35-1)

In the realm of organic chemistry and pharmaceutical research, 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-1-methyl-1H-pyrazole-3-carboxylic acid (CAS No. 2171677-35-1) has emerged as a compound of significant interest. This molecule, characterized by its intricate structure featuring a 9H-fluoren-9-yl moiety and a 1-methyl-1H-pyrazole-3-carboxylic acid backbone, is widely utilized in peptide synthesis and drug discovery. Its unique properties make it a valuable building block for researchers focusing on Fmoc-protected amino acids and heterocyclic compounds.

The growing demand for custom peptide synthesis and bioconjugation techniques has propelled the relevance of this compound. With the rise of targeted drug delivery and precision medicine, researchers are increasingly exploring its potential in designing peptide-based therapeutics. The Fmoc group in its structure ensures compatibility with solid-phase peptide synthesis (SPPS), a method favored for its efficiency and scalability. This aligns with the current trend of optimizing green chemistry practices, as SPPS reduces solvent waste compared to traditional methods.

One of the most frequently asked questions in scientific forums revolves around the stability and solubility of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-1-methyl-1H-pyrazole-3-carboxylic acid. Studies indicate that it exhibits moderate solubility in polar organic solvents like dimethylformamide (DMF) and acetonitrile, which are commonly used in peptide coupling reactions. Its stability under acidic and basic conditions is another area of interest, particularly for researchers working on pH-sensitive drug formulations.

The compound’s pyrazole ring contributes to its versatility, as pyrazole derivatives are known for their broad pharmacological activities, including anti-inflammatory and anticancer properties. This has led to increased searches for pyrazole-3-carboxylic acid derivatives in academic databases, reflecting its potential in medicinal chemistry. Additionally, the Fmoc-protected amino acid segment makes it a critical reagent for peptide library construction, a technique widely used in high-throughput screening for drug candidates.

From an industrial perspective, the scalability of synthesizing CAS No. 2171677-35-1 is a hot topic. Manufacturers are investing in continuous flow chemistry to enhance yield and purity, addressing the needs of large-scale biopharmaceutical production. Environmental concerns have also driven innovations in catalyst-free coupling reactions, further elevating the compound’s appeal in sustainable research.

In summary, 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-1-methyl-1H-pyrazole-3-carboxylic acid stands at the intersection of peptide chemistry and drug development. Its multifaceted applications, from SPPS to bioactive molecule design, underscore its importance in modern scientific endeavors. As the demand for tailored therapeutics grows, this compound will undoubtedly remain a focal point in both academic and industrial research.